N-Succinimidyl-2-methoxy 2-phenylacetic acid ester

• CAS RN: 122607-12-9
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol
• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) (2S)-2-methoxy-2-phenylacetate
• InChI: InChI=1S/C13H13NO5/c1-18-12(9-5-3-2-4-6-9)13(17)19-14-10(15)7-8-11(14)16/h2-6,12H,7-8H2,1H3/t12-/m0/s1
• InChI Key: HHVJDKXLUXCHRW-LBPRGKRZSA-N
• Isomeric SMILES: CO[C@@H](C1=CC=CC=C1)C(=O)ON2C(=O)CCC2=O
• SMILES: COC(C1=CC=CC=C1)C(=O)ON2C(=O)CCC2=O
• synonyms: 2-SMPA; N-succinimidyl-2-methoxy 2-phenylacetic acid este

Description

N-Succinimidyl-2-methoxy 2-phenylacetic acid ester, also known as SMMPA, is a commonly used chemical compound in scientific research. It is a derivative of succinimide and is widely used in the synthesis of various bioactive molecules. SMMPA has many applications in the field of biological and medicinal chemistry, making it a crucial compound in scientific research.

Mechanism Of Action

The mechanism of action of N-Succinimidyl-2-methoxy 2-phenylacetic acid ester involves the formation of an active ester intermediate, which reacts with the nucleophilic groups of the target molecule. The reaction results in the formation of a stable amide bond between the target molecule and the N-Succinimidyl-2-methoxy 2-phenylacetic acid ester linker. This mechanism of action makes N-Succinimidyl-2-methoxy 2-phenylacetic acid ester a highly efficient and selective coupling agent in SPPS.

Biochemical And Physiological Effects

N-Succinimidyl-2-methoxy 2-phenylacetic acid ester has no known biochemical or physiological effects on its own. Its effects are limited to its use as a coupling agent in the synthesis of bioactive molecules.

Advantages And Limitations For Lab Experiments

The advantages of using N-Succinimidyl-2-methoxy 2-phenylacetic acid ester as a coupling agent in SPPS include its high efficiency, selectivity, and ease of use. N-Succinimidyl-2-methoxy 2-phenylacetic acid ester is also compatible with a wide range of amino acids and peptides. However, N-Succinimidyl-2-methoxy 2-phenylacetic acid ester has some limitations, including its relatively high cost and the need for careful handling due to its potential toxicity.

Future Directions

There are many potential future directions for the use of N-Succinimidyl-2-methoxy 2-phenylacetic acid ester in scientific research. One area of research is the development of new coupling agents that are more efficient and selective than N-Succinimidyl-2-methoxy 2-phenylacetic acid ester. Another area of research is the use of N-Succinimidyl-2-methoxy 2-phenylacetic acid ester in the synthesis of complex natural products and biologics. Additionally, N-Succinimidyl-2-methoxy 2-phenylacetic acid ester could be used in the development of new radiolabeled compounds for imaging studies.

Synthesis Methods

The synthesis of N-Succinimidyl-2-methoxy 2-phenylacetic acid ester involves the reaction of 2-methoxy-2-phenylacetic acid with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction produces N-Succinimidyl-2-methoxy 2-phenylacetic acid ester as a white crystalline solid with a high yield. The purity of the compound can be improved through recrystallization or chromatographic purification.

Scientific Research Applications

N-Succinimidyl-2-methoxy 2-phenylacetic acid ester has many applications in scientific research, particularly in the synthesis of bioactive molecules such as peptides, proteins, and nucleotides. It is commonly used as a coupling agent in solid-phase peptide synthesis (SPPS) to link amino acids and peptides. N-Succinimidyl-2-methoxy 2-phenylacetic acid ester can also be used in the synthesis of radiolabeled compounds for imaging studies.